Cas no 1361789-98-1 (4-(Aminomethyl)-2-cyano-5-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-2-cyano-5-(trifluoromethoxy)pyridine
• CAS No: 1361789-98-1
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 4798416
• Update Time: 2025-05-21

4-(Aminomethyl)-2-cyano-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-cyano-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O/c9-8(10,11)15-7-4-14-6(3-13)1-5(7)2-12/h1,4H,2,12H2
• InChI Key： CNHLQMILDGFIEW-UHFFFAOYSA-N
• SMILES： FC(OC1C=NC(C#N)=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 0.9
• Topological Polar Surface Area: 71.9

Additional information on 4-(Aminomethyl)-2-cyano-5-(trifluoromethoxy)pyridine

4-(Aminomethyl)-2-cyano-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No. 1361789-98-1, known as 4-(Aminomethyl)-2-cyano-5-(trifluoromethoxy)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group at position 4, a cyano group at position 2, and a trifluoromethoxy group at position 5. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block for various applications.

The synthesis of 4-(Aminomethyl)-2-cyano-5-(trifluoromethoxy)pyridine involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, which are critical for its use in sensitive applications such as drug discovery. The introduction of the trifluoromethoxy group, a strong electron-withdrawing substituent, significantly enhances the molecule's reactivity and stability under various conditions.

In terms of applications, this compound has been extensively studied for its potential in the development of novel pharmaceutical agents. The presence of the cyano group and the trifluoromethoxy group makes it an ideal candidate for exploring bioisosterism and pharmacophore modeling. Recent research has demonstrated its ability to modulate key biological targets, including enzymes and receptors, which are implicated in various diseases such as cancer and neurodegenerative disorders.

Beyond pharmacology, 4-(Aminomethyl)-2-cyano-5-(trifluoromethoxy)pyridine has also found utility in materials science. Its ability to act as a versatile ligand in coordination chemistry has led to its use in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. These materials exhibit exceptional porosity and stability, making them promising candidates for gas storage, catalysis, and sensing applications.

The electronic properties of this compound are further enhanced by its conjugated system, which facilitates electron delocalization and improves its redox characteristics. This feature has been leveraged in recent studies on organic electronics, where it has been employed as an active component in light-emitting diodes (LEDs) and photovoltaic devices. The integration of such compounds into electronic devices represents a significant step forward in the development of sustainable energy technologies.

In conclusion, 4-(Aminomethyl)-2-cyano-5-(trifluoromethoxy)pyridine stands out as a versatile and multifunctional compound with a wide range of applications across diverse scientific disciplines. Its unique structure, combined with cutting-edge synthetic techniques and innovative research directions, positions it as a key player in advancing both pharmaceutical and materials science. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.